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Compound of Interest

Compound Name: 2-Hydroxytetrahydropyran

Cat. No.: B1345630 Get Quote

For the modern researcher, scientist, and drug development professional, a deep and intuitive

understanding of chemical safety is not merely a matter of compliance but a cornerstone of

scientific integrity and innovation. This guide provides essential, immediate safety and logistical

information for handling 2-Hydroxytetrahydropyran (CAS No. 694-54-2), a common

laboratory chemical. Our goal is to move beyond rote recitation of safety data, offering instead

a framework of understanding that empowers you to work safely and effectively.

The Hazard Profile of 2-Hydroxytetrahydropyran:
Understanding the "Why"
2-Hydroxytetrahydropyran is classified as a hazardous chemical, and a thorough

understanding of its specific risks is the foundation of safe handling.[1] According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), its primary

hazards are:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[1][2]

These classifications are not abstract warnings; they are direct predictions of the chemical's

interaction with biological tissues. The irritation potential likely stems from its chemical structure
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and reactivity, necessitating a proactive and comprehensive approach to personal protection.

Core Directive: Personal Protective Equipment
(PPE)
The selection of appropriate PPE is your first and most critical line of defense. The following

table outlines the minimum required PPE for handling 2-Hydroxytetrahydropyran, along with

the rationale for each.
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PPE Component Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[3]

Given its classification as a

serious eye irritant, direct

contact with even a small

amount of 2-

Hydroxytetrahydropyran can

cause significant discomfort

and potential damage.[1][2]

Standard safety glasses are

insufficient; fully sealed

goggles are required to protect

against splashes and vapors.

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.[4] Gloves must be

inspected prior to use.

As a skin irritant, direct contact

can lead to redness,

inflammation, and discomfort.

[4][5] The choice of glove

material should be based on

the specific laboratory task and

potential for incidental or

prolonged contact. Nitrile

gloves are a common and

effective choice for many

laboratory applications.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[4] This includes a

flame-retardant antistatic

protective clothing.

A standard laboratory coat is

the minimum requirement to

protect against accidental

spills. For larger quantities or

tasks with a higher risk of

splashing, consider additional

protective clothing such as an

apron or coveralls.

Respiratory Protection Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

Because 2-

Hydroxytetrahydropyran may

cause respiratory irritation, all

handling should be performed
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or if irritation or other

symptoms are experienced.[1]

[4]

in a well-ventilated area,

preferably within a chemical

fume hood.[2][6] If symptoms

such as coughing or throat

irritation occur, or if work is

being done outside of a fume

hood, a respirator is

necessary.

Operational Plan: A Step-by-Step Guide to Safe
Handling
Adherence to a standardized operational workflow is crucial for minimizing risk. The following

protocol outlines the key stages of handling 2-Hydroxytetrahydropyran, from preparation to

disposal.

Pre-Handling Checklist:
Location Verification: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[1][4]

Ventilation: Confirm that the chemical fume hood is operational and has a valid inspection

sticker.

PPE Donning: Put on all required PPE as outlined in the table above.

Material Gathering: Assemble all necessary equipment and reagents before introducing 2-
Hydroxytetrahydropyran to the workspace.

Handling Protocol:
Chemical Transfer: When transferring 2-Hydroxytetrahydropyran, do so slowly and

carefully to avoid splashing. Use a funnel for transfers into narrow-mouthed containers.

Heating: If heating is required, be aware that 2-Hydroxytetrahydropyran is a combustible

liquid.[5] Keep it away from open flames, hot surfaces, and sources of ignition.[5]
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Spill Management: In the event of a small spill, absorb the material with an inert absorbent

such as vermiculite, sand, or earth.[1][4] Place the absorbed material into a suitable, closed

container for disposal.[1][4] Do not allow the chemical to enter drains.[6]

Post-Handling and Storage:
Container Sealing: Tightly close the container immediately after use.[1][4]

Storage: Store the container in a cool, dry, and well-ventilated place.[1][4][6] The storage

area should be away from incompatible materials such as strong oxidizing agents.[1][4]

Decontamination: Thoroughly clean the work area after handling is complete.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves

should be removed last.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[1][6]

Disposal Plan: A Commitment to Environmental
Responsibility
Proper disposal of 2-Hydroxytetrahydropyran and any contaminated materials is a critical

final step.

Waste Collection: Collect all waste materials, including excess 2-Hydroxytetrahydropyran
and any contaminated absorbent materials, in a designated and properly labeled hazardous

waste container.

Labeling: Ensure the waste container is clearly labeled with the full chemical name and

associated hazards.

Disposal: Dispose of the contents and the container at an approved waste disposal plant.[1]

[5][6] Adhere to all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling 2-Hydroxytetrahydropyran
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Caption: Workflow for the safe handling and disposal of 2-Hydroxytetrahydropyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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